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Compound of Interest

Compound Name: 2-Bromoterephthalic acid

Cat. No.: B1265625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Bromoterephthalic acid, a compound requiring careful handling due to its hazardous

properties. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Hazard Profile and Safety Summary
2-Bromoterephthalic acid is classified as a hazardous substance. It is toxic if swallowed,

causes skin and serious eye irritation, and may lead to respiratory irritation. Due to its bromine

content, it is categorized as a halogenated organic compound.

Hazard Classification Description

Acute Toxicity (Oral) Toxic if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Specific Target Organ Toxicity May cause respiratory irritation.

Before handling, it is imperative to wear appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles,
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and a lab coat. All handling should be performed in a well-ventilated area or a chemical fume

hood.

Waste Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 2-
Bromoterephthalic acid waste.

To cite this document: BenchChem. [Proper Disposal of 2-Bromoterephthalic Acid: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265625#2-bromoterephthalic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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